Cas no 101439-83-2 (Benzoic acid,4-[(1,4-dihydro-3-hydroxy-1,4-dioxo-2-naphthalenyl)amino]-)

• Product name: Benzoic acid,4-[(1,4-dihydro-3-hydroxy-1,4-dioxo-2-naphthalenyl)amino]-
• CAS No: 101439-83-2
• MF: C₁₇H₁₁NO₅
• MW: 309.27294
• CID: 140498
• PubChem ID: 470961

Benzoic acid,4-[(1,4-dihydro-3-hydroxy-1,4-dioxo-2-naphthalenyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-[(1,4-dihydro-3-hydroxy-1,4-dioxo-2-naphthalenyl)amino]-
• Benzoicacid, p-[(1,4-dihydro-3-hydroxy-1,4-dioxo-2-naphthyl)amino]- (6CI)
• 4-[(1-hydroxy-3,4-dioxonaphthalen-2-yl)amino]benzoic acid
• 101439-83-2
• Benzoic acid, 4-((1,4-dihydro-3-hydroxy-1,4-dioxo-2-naphthalenyl)amino)-
• Benzoic acid, 4-[(1,4-dihydro-3-hydroxy-1,4-dioxo-2-naphthalenyl)amino]-
• 4-[(1-Hydroxy-3,4-dioxo-3,4-dihydronaphthalen-2-yl)amino]benzoic acid
• DTXSID20906191
• 4-[(3-hydroxy-1,4-dioxo-2-naphthyl)amino]benzoic acid

• Inchi： InChI=1S/C17H11NO5/c19-14-11-3-1-2-4-12(11)15(20)16(21)13(14)18-10-7-5-9(6-8-10)17(22)23/h1-8,18-19H,(H,22,23)
• InChI Key： IWYWZWHEEILCRP-UHFFFAOYSA-N
• SMILES： OC(C1=CC=C(NC2C(=O)C(=O)C3=CC=CC=C3C=2O)C=C1)=O

Computed Properties

• Exact Mass: 309.06373
• Monoisotopic Mass: 309.06372245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 104Ų

Experimental Properties

• PSA: 103.7